Cas no 18981-61-8 (a-L-arabino-Hexopyranoside, methyl2,6-dideoxy-, 3-(4-methylbenzenesulfonate))

• Product Name: a-L-arabino-Hexopyranoside, methyl2,6-dideoxy-, 3-(4-methylbenzenesulfonate)
• CAS No: 18981-61-8
• MF: C₁₄H₂₀O₆S
• MW: 316.370003700256
• CID: 227163
• PubChem ID: 269003
• Update Time: 2025-04-19

a-L-arabino-Hexopyranoside, methyl2,6-dideoxy-, 3-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• a-L-arabino-Hexopyranoside, methyl2,6-dideoxy-, 3-(4-methylbenzenesulfonate)
• (3-hydroxy-6-methoxy-2-methyloxan-4-yl) 4-methylbenzenesulfonate
• AC1L6JFD
• AC1Q6Y1X
• AR-1J4571
• methyl 2,6-dideoxy-3,4-bis-o-[(4-methylphenyl)sulfonyl]hexopyranoside
• NSC108085
• 18981-61-8
• NSC109521
• NSC-185343
• Methyl 2,6-dideoxy-3-O-(4-methylbenzene-1-sulfonyl)hexopyranoside
• NSC-301726
• DTXSID90940502
• NSC-109521
• NSC301726
• 72002-50-7
• NSC185343

• Inchi： 1S/C14H20O6S/c1-9-4-6-11(7-5-9)21(16,17)20-12-8-13(18-3)19-10(2)14(12)15/h4-7,10,12-15H,8H2,1-3H3
• InChI Key： BUNJOGJAVQTICZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC(OC)OC(C)C1O

Computed Properties

• Exact Mass: 316.0981
• Monoisotopic Mass: 316.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 475.8°C at 760 mmHg
• Flash Point: 241.5°C
• Refractive Index: 1.556
• PSA: 82.06
• LogP: 2.29190